N,N-Dimethyl-1-(prop-2-enoylamino)cyclopentane-1-carboxamide

• IUPAC Name: N,N-dimethyl-1-(prop-2-enoylamino)cyclopentane-1-carboxamide
• InChI: InChI=1S/C11H18N2O2/c1-4-9(14)12-11(7-5-6-8-11)10(15)13(2)3/h4H,1,5-8H2,2-3H3,(H,12,14)
• InChI Key: BYSSIIZDXOFEJZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1(CCCC1)NC(=O)C=C
• Molecular Formula: C11H18N2O2
• Molecular Weight: 210.27 g/mol

Description

N,N-Dimethyl-1-(prop-2-enoylamino)cyclopentane-1-carboxamide, also known as DPC or DPCP, is a cyclic peptide that has gained much attention in scientific research. It is a potent immunomodulator and has been studied extensively for its potential in treating various autoimmune diseases and cancers.

Mechanism of Action

N,N-Dimethyl-1-(prop-2-enoylamino)cyclopentane-1-carboxamideP works by stimulating the immune system to attack cancer cells or abnormal skin cells, while leaving normal cells unharmed. It does this by inducing the production of cytokines, which are signaling molecules that activate immune cells.
Biochemical and Physiological Effects:
N,N-Dimethyl-1-(prop-2-enoylamino)cyclopentane-1-carboxamideP has been shown to have a number of biochemical and physiological effects, including the induction of apoptosis, or programmed cell death, in cancer cells. It has also been shown to increase the production of melanin, the pigment that gives skin its color, in patients with vitiligo.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-Dimethyl-1-(prop-2-enoylamino)cyclopentane-1-carboxamideP in lab experiments is its potency as an immunomodulator, which allows researchers to study the immune system in greater detail. However, one limitation is that N,N-Dimethyl-1-(prop-2-enoylamino)cyclopentane-1-carboxamideP can be difficult to synthesize and purify, which can make it challenging to obtain in large quantities.

Future Directions

As research on N,N-Dimethyl-1-(prop-2-enoylamino)cyclopentane-1-carboxamideP continues, there are a number of future directions that scientists may explore. These include studying the potential of N,N-Dimethyl-1-(prop-2-enoylamino)cyclopentane-1-carboxamideP in combination with other immunomodulators or chemotherapeutic agents, as well as investigating its potential in treating other types of autoimmune diseases and cancers. Additionally, researchers may explore ways to improve the synthesis and purification of N,N-Dimethyl-1-(prop-2-enoylamino)cyclopentane-1-carboxamideP to make it more widely available for research purposes.

Synthesis Methods

N,N-Dimethyl-1-(prop-2-enoylamino)cyclopentane-1-carboxamideP is synthesized by coupling N,N-dimethylcyclopentylamine with propionyl chloride, followed by reaction with N,N-dimethylcyclopentylamine and isocyanate. The resulting product is then purified through various chromatography techniques.

Scientific Research Applications

N,N-Dimethyl-1-(prop-2-enoylamino)cyclopentane-1-carboxamideP has been studied extensively for its potential in treating various autoimmune diseases, such as alopecia areata, psoriasis, and vitiligo. It has also shown promise in the treatment of certain types of cancers, such as melanoma and bladder cancer.